Cas no 1784335-93-8 ()
structure
Product Name:
CAS No:1784335-93-8
MF:C9H7F3O2
MW:204.145893335342
CID:6769289
PubChem ID:23067884
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C9H7F3O2/c10-7(8(11)12)5-1-3-6(4-2-5)9(13)14/h1-4,7-8H,(H,13,14)
- InChI Key： YJODISCXZGOZDT-UHFFFAOYSA-N
- SMILES： FC(C(F)F)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 204.03981395g/mol
- Monoisotopic Mass: 204.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027X5G-50mg |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 50mg |
$340.00 | 2025-02-15 | |
| Aaron | AR027X5G-100mg |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 100mg |
$496.00 | 2025-02-15 | |
| Aaron | AR027X5G-250mg |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 250mg |
$695.00 | 2025-02-15 | |
| Aaron | AR027X5G-500mg |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 500mg |
$1081.00 | 2025-02-15 | |
| Aaron | AR027X5G-1g |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 1g |
$1381.00 | 2025-02-15 | |
| Aaron | AR027X5G-2.5g |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 2.5g |
$2681.00 | 2025-02-15 | |
| Aaron | AR027X5G-5g |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 5g |
$3955.00 | 2023-12-15 | |
| Aaron | AR027X5G-10g |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 10g |
$5850.00 | 2023-12-15 | |
| 1PlusChem | 1P027WX4-50mg |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 50mg |
$335.00 | 2024-06-18 | |
| 1PlusChem | 1P027WX4-100mg |
4-(1,2,2-trifluoroethyl)benzoic acid |
1784335-93-8 | 95% | 100mg |
$485.00 | 2024-06-18 |
Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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